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Compound of Interest

Compound Name: 1-Tetralone

Cat. No.: B052770 Get Quote

An In-depth Technical Guide to 1-Tetralone: Health and Safety for the Modern Laboratory

Introduction: Understanding the Compound
1-Tetralone, with the IUPAC name 3,4-dihydronaphthalen-1(2H)-one, is a bicyclic aromatic

hydrocarbon and ketone. [1]It presents as a colorless to amber-colored oil with a faint odor and

is utilized as a starting material in the synthesis of various agricultural and pharmaceutical

agents. [1]Its insolubility in water but solubility in organic solvents are key considerations for its

handling and in case of spills. [1]While a valuable reagent, a thorough understanding of its

health and safety profile is paramount for the protection of researchers and laboratory

personnel. This guide provides a comprehensive overview of the hazards associated with 1-
Tetralone and outlines detailed protocols for its safe handling, storage, and disposal.

Hazard Identification and Risk Assessment
The primary documented hazard of 1-Tetralone is that it is harmful if swallowed. [2][3][4]While

comprehensive toxicological data is not fully available, it is also known to be an irritant. [3]

[5]The Globally Harmonized System (GHS) classification for 1-Tetralone includes the warning

"Harmful if swallowed". [1][3] Causality of Hazards:

Oral Toxicity: Ingestion can lead to adverse health effects. The precautionary statement

P270, "Do not eat, drink or smoke when using this product," directly addresses this risk by

preventing unintentional ingestion. [2][6]* Irritation: Direct contact with skin or eyes may
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cause irritation. [4][5]The recommendation for thorough washing after handling and the use

of protective gear is a direct consequence of this potential. [6][7]

Exposure Routes and Health Effects
Exposure Route Potential Health Effects

Primary Prevention

Measures

Ingestion Harmful if swallowed. [2][3][4]

Do not eat, drink, or smoke in

the laboratory. [6][7]Wash

hands thoroughly after

handling. [6][7]

Inhalation
May cause respiratory tract

irritation. [5]

Use in a well-ventilated area or

under a chemical fume hood.

[6][7]

Skin Contact May cause skin irritation. [5]
Wear appropriate protective

gloves and clothing. [8]

Eye Contact May cause eye irritation. [5]
Wear safety glasses or

goggles. [2][6]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, starting with engineering controls and supplemented by

appropriate PPE, is crucial for mitigating the risks associated with 1-Tetralone.

Engineering Controls
The primary engineering control for handling 1-Tetralone is to ensure adequate ventilation. [2]

[6]This is critical to minimize the inhalation of any vapors or mists.

Chemical Fume Hood: All work with 1-Tetralone should ideally be conducted in a certified

chemical fume hood. [7][8]This provides a physical barrier and containment in case of a spill

and ensures that any vapors are effectively removed from the breathing zone of the operator.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://aksci.com/sds/J91301_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB7357499_EN.htm
https://www.echemi.com/sds/1-tetralone-pid_Seven41959.html
https://www.fishersci.com/store/msds?partNumber=AC138310250&productDescription=ALPHA-TETRALONE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-tetralone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetralone
https://aksci.com/sds/J91301_SDS.pdf
https://www.echemi.com/sds/1-tetralone-pid_Seven41959.html
https://www.fishersci.com/store/msds?partNumber=AC138310250&productDescription=ALPHA-TETRALONE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/1-tetralone-pid_Seven41959.html
https://www.fishersci.com/store/msds?partNumber=AC138310250&productDescription=ALPHA-TETRALONE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB7357499_EN.htm
https://www.echemi.com/sds/1-tetralone-pid_Seven41959.html
https://www.fishersci.com/store/msds?partNumber=AC138310250&productDescription=ALPHA-TETRALONE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB7357499_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA1330322&productDescription=1-TETRALONE+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB7357499_EN.htm
https://www.chemicalbook.com/msds/1-tetralone.pdf
https://www.echemi.com/sds/1-tetralone-pid_Seven41959.html
https://www.benchchem.com/product/b052770?utm_src=pdf-body
https://www.benchchem.com/product/b052770?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-tetralone.pdf
https://www.echemi.com/sds/1-tetralone-pid_Seven41959.html
https://www.benchchem.com/product/b052770?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC138310250&productDescription=ALPHA-TETRALONE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1330322&productDescription=1-TETRALONE+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Equipment: Eyewash stations and safety showers must be readily accessible in

the immediate vicinity of where 1-Tetralone is handled. [7]

Personal Protective Equipment (PPE)
The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against splashes. [2][6]* Skin Protection:

Gloves: Chemically resistant gloves must be worn. It is important to inspect gloves for any

signs of degradation before use and to practice proper glove removal techniques to avoid

skin contact. [2] * Lab Coat: A lab coat or other protective clothing should be worn to

prevent skin contact. [2]For procedures with a higher risk of splashing, a chemical-

resistant apron may be necessary.

Respiratory Protection: If work cannot be conducted in a fume hood and there is a risk of

exceeding exposure limits, a NIOSH-approved respirator with appropriate cartridges for

organic vapors should be used. [2][8]

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is fundamental to a safe laboratory

environment.

Handling
Avoid Contact: All direct contact with the skin and eyes should be avoided. [2]* Ventilation:

Always handle 1-Tetralone in a well-ventilated area, preferably within a chemical fume hood.

[6][7]* Hygiene: Wash hands thoroughly with soap and water after handling and before

breaks or leaving the laboratory. [2][6]Do not eat, drink, or smoke in areas where 1-
Tetralone is used. [6][7]* Ignition Sources: Keep away from heat and sources of ignition. [6]

[8]

Storage
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Container: Store in a tightly closed container in a cool, dry, and well-ventilated area. [6][8]*

Incompatibilities: Store away from strong oxidizing agents. [7][8]* Labeling: Ensure

containers are clearly and accurately labeled according to regulatory standards.

Emergency Procedures
Preparedness for emergencies is a critical component of laboratory safety.

First-Aid Measures
Exposure First-Aid Protocol

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention. [2][7]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention. [2][7]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists. [2][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention. [2][7]

Spill Response
A minor spill of 1-Tetralone should be handled promptly by trained personnel wearing

appropriate PPE.

Workflow for Minor 1-Tetralone Spill Response

Spill Occurs Alert Personnel & Restrict AccessImmediate Action Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain Spill with
Inert Absorbent Material

Prepared Response Carefully Collect
Absorbent Material

Place in a Sealed,
Labeled Waste Container

Clean Spill Area with
Soap and Water

Final Steps Decontaminate & Remove PPE Report Incident to
Lab Supervisor Spill Managed
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Caption: Workflow for responding to a minor 1-Tetralone spill.

Firefighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide to extinguish a fire involving 1-Tetralone. [2]* Protective Equipment: Firefighters

should wear self-contained breathing apparatus (SCBA) and full protective gear. [2][6]*

Hazardous Combustion Products: Burning may produce carbon monoxide and carbon

dioxide. [7][8]

Waste Disposal
Disposal of 1-Tetralone and its contaminated materials must be conducted in accordance with

all local, state, and federal regulations. [4][6]Chemical waste should be collected in designated,

properly labeled, and sealed containers for disposal by a licensed hazardous waste disposal

company. [2][6]

Physical and Chemical Properties
Property Value

Molecular Formula C10H10O

Molecular Weight 146.19 g/mol [3]

Appearance Colorless to amber liquid [1][3]

Boiling Point 255-257 °C [1][3]

Melting Point 2-8 °C [1][3][9]

Flash Point >110 °C (>230 °F) [8]

Density ~1.099 g/mL at 25 °C [1][9]

Solubility in Water Insoluble [1][3]

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b052770?utm_src=pdf-body-img
https://www.benchchem.com/product/b052770?utm_src=pdf-body
https://www.benchchem.com/product/b052770?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-tetralone.pdf
https://www.chemicalbook.com/msds/1-tetralone.pdf
https://www.echemi.com/sds/1-tetralone-pid_Seven41959.html
https://www.fishersci.com/store/msds?partNumber=AC138310250&productDescription=ALPHA-TETRALONE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1330322&productDescription=1-TETRALONE+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b052770?utm_src=pdf-body
https://aksci.com/sds/J91301_SDS.pdf
https://www.echemi.com/sds/1-tetralone-pid_Seven41959.html
https://www.chemicalbook.com/msds/1-tetralone.pdf
https://www.echemi.com/sds/1-tetralone-pid_Seven41959.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetralone
https://en.wikipedia.org/wiki/1-Tetralone
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetralone
https://en.wikipedia.org/wiki/1-Tetralone
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetralone
https://en.wikipedia.org/wiki/1-Tetralone
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetralone
https://www.chemwhat.com/1-tetralone-cas-529-34-0/
https://www.fishersci.com/store/msds?partNumber=AAA1330322&productDescription=1-TETRALONE+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://en.wikipedia.org/wiki/1-Tetralone
https://www.chemwhat.com/1-tetralone-cas-529-34-0/
https://en.wikipedia.org/wiki/1-Tetralone
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetralone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While 1-Tetralone is a valuable chemical intermediate, it is imperative that it is handled with a

comprehensive understanding of its potential hazards. By implementing robust engineering

controls, utilizing appropriate personal protective equipment, adhering to safe handling and

storage protocols, and being prepared for emergencies, researchers can mitigate the risks and

ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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